9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• CAS No.: 303061-01-0
• Molecular Formula: C24H20BrN3O4
• Molecular Weight: 494.3 g/mol
• IUPAC Name: 9-bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C24H20BrN3O4/c1-24(16-5-8-18(9-6-16)28(29)30)27-22(20-13-17(25)7-12-23(20)32-24)14-21(26-27)15-3-10-19(31-2)11-4-15/h3-13,22H,14H2,1-2H3
• InChI Key: NYAKAOJNXFAKHP-UHFFFAOYSA-N
• Canonical SMILES: CC1(N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=C(O1)C=CC(=C4)Br)C5=CC=C(C=C5)[N+](=O)[O-]

Description

This tricyclic pyrazolo[1,5-c][1,3]benzoxazine derivative features a bromine atom at position 9, a 4-methoxyphenyl group at position 2, and a 4-nitrophenyl group at position 5, along with a methyl substituent. The nitrophenyl group introduces strong electron-withdrawing effects, while the methoxyphenyl group provides electron-donating properties.

Biological Activity

9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a complex heterocyclic compound that has garnered attention due to its potential biological activities. This compound features a unique structural configuration that may influence its pharmacological properties. Understanding its biological activity is crucial for exploring its therapeutic potential.

Chemical Structure and Properties

The molecular formula of this compound is $C_{24}H_{20}BrN_{3}O_{4}$, with a molecular weight of approximately 494.3 g/mol. Its structure includes a pyrazolo-benzoxazine core with various substituents, such as a bromine atom, methoxy group, methyl group, and nitrophenyl group. These functional groups are believed to contribute to its diverse chemical reactivity and biological activity .

Biological Activity Overview

Research indicates that compounds similar to 9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine exhibit various biological activities, including:

• Antimicrobial Activity : Some derivatives have shown effectiveness against bacterial and fungal strains.
• Anticancer Potential : Similar structures have demonstrated antiproliferative effects in various cancer cell lines.
• Neuroprotective Effects : Certain analogs have been investigated for their potential in neuroprotection and treatment of neurodegenerative diseases .

Preliminary studies suggest that this compound may interact with specific enzymes or receptors involved in cellular signaling pathways. Understanding these interactions is essential for elucidating its mechanism of action and potential therapeutic applications.

Comparative Analysis with Related Compounds

A comparison of 9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine with structurally similar compounds reveals distinct biological activities:

Compound Name	Structural Features	Biological Activity
9-Chloro-2-(4-methylphenyl)-5-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Chloro instead of bromo; phenyl substituent	Antimicrobial
7,9-Dichloro-2-(3,4-dimethoxyphenyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Dichloro substituents; dimethoxyphenyl	Anticancer
9-Bromo-2-(4-chlorophenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Chlorophenyl group; similar nitrophenyl	Anti-inflammatory

The unique combination of substituents in 9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine may impart distinct chemical reactivity and biological properties compared to its analogs .

Case Studies and Experimental Findings

In vitro studies have demonstrated the compound's potential as an anticancer agent. For example:

• Antiproliferative Studies : The compound exhibited significant growth inhibition across various cancer cell lines. Notably, it showed an average growth inhibition (GI%) of over 70% against lung carcinoma cell lines .
• Antioxidant Activity : Similar pyrazole derivatives have been evaluated for their antioxidant capacity using DPPH assays. The presence of methoxy groups has been linked to enhanced antioxidant activity .

Scientific Research Applications

Research indicates that compounds with similar structures exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds in this class have shown effectiveness against various bacterial and fungal strains.
• Anticancer Properties : Similar derivatives have been studied for their ability to inhibit cancer cell proliferation.
• Cholinesterase Inhibition : Some related compounds have demonstrated inhibitory effects on cholinesterase enzymes, which are important in neuropharmacology.

Pharmaceutical Development

The compound's unique structure and biological activity make it a candidate for further exploration in drug development. Preliminary studies suggest that it may interact with specific enzymes or receptors involved in cellular signaling pathways, potentially leading to new therapeutic agents.

Antimicrobial Agents

Given the promising antimicrobial properties observed in analogous compounds, this compound could be developed as an effective antimicrobial agent. Its structural similarities to known antimicrobial agents enhance its potential application in treating infections.

Cancer Therapy

The anticancer potential of similar compounds suggests that 9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine could be investigated as a lead compound for developing new cancer therapies.

Comparison with Similar Compounds

Substituent Analysis and Molecular Properties

The table below compares key structural features and molecular weights of the target compound with analogs from the literature:

Compound Name	Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	9-Br, 2-(4-MeOPh), 5-Me, 5-(4-NO2Ph)	~533 (calculated)	Nitro group enhances electron-withdrawing effects; methyl increases lipophilicity
9-Bromo-5-(4-fluorophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine ()	9-Br, 2-Ph, 5-(4-FPh)	423.285	Fluorine substituent improves metabolic stability; phenyl group enhances π-π interactions
5-(4-Bromophenyl)-9-chloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine ()	5-(4-BrPh), 9-Cl, 2-(4-MeOPh)	~485 (calculated)	Bromophenyl and chloro substituents increase halogen bonding potential
5-(4-Bromophenyl)-7,9-dichloro-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine ()	5-(4-BrPh), 7,9-diCl, 2-(4-MeOPh)	~544 (calculated)	Dichloro substitution may enhance cytotoxicity; methoxy improves solubility
9-Bromo-5-(4-fluorophenyl)-2-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine ()	9-Br, 5-(4-FPh), 2-(4-MePh)	437.304	Methylphenyl group balances lipophilicity and steric bulk

Key Observations :

• Lipophilicity : The methyl group in the target compound increases lipophilicity relative to phenyl or fluorophenyl substituents, which may improve membrane permeability .
• Halogen Effects : Bromine in the target compound and analogs may participate in halogen bonding, influencing crystal packing and protein target interactions .

Q & A

Q. What are the established synthetic routes for synthesizing this compound, and how do reaction conditions influence yield and purity?

The synthesis typically involves multi-step protocols:

• Pyrazole ring formation : Hydrazine derivatives react with diketones under acidic conditions to form the pyrazole core .
• Functionalization : Bromination (e.g., N-bromosuccinimide, NBS) and nitration introduce substituents. Methoxy groups are added via nucleophilic substitution (e.g., NaOCH₃ in methanol) .
• Optimization : Continuous flow reactors and automated systems improve scalability and reproducibility . Key factors affecting yield include solvent choice (anhydrous ether for reduction), temperature control, and purification via column chromatography .

Q. Which spectroscopic techniques are most effective for structural characterization?

• NMR : ¹H/¹³C NMR confirms substituent positions and ring fusion .
• Mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .
• X-ray crystallography : Resolves stereochemistry and crystal packing (e.g., spirocyclic analogs in ) .
• IR spectroscopy : Identifies functional groups (e.g., C=O, NO₂ stretching) .

Q. What initial biological activities have been reported for this compound?

While direct data is limited, structurally similar compounds exhibit:

• Antimicrobial activity : MIC values for analogs range from 16–64 µg/mL against S. aureus, E. coli, and C. albicans .
• Anticancer potential : Murine tumor models show reduced tumor size via enzyme inhibition (e.g., cancer metabolism pathways) . Screening typically involves in vitro assays (MTT for cytotoxicity) and in vivo xenografts .

Advanced Research Questions

Q. How can researchers optimize reaction yields while minimizing byproducts?

• Design of Experiments (DoE) : Statistical modeling identifies critical parameters (e.g., reagent stoichiometry, temperature) .
• Flow chemistry : Enhances heat/mass transfer for exothermic steps (e.g., bromination) .
• Solvent selection : Polar aprotic solvents (DMF, DMSO) improve nitro group incorporation .
• Catalysis : Palladium-mediated cross-coupling reduces side reactions in aryl substitutions .

Q. How should contradictory biological activity data across studies be resolved?

• Assay standardization : Control variables like cell line selection (e.g., MCF-7 vs. HeLa) and serum concentration .
• Orthogonal validation : Pair in vitro MIC assays with enzyme inhibition studies (e.g., kinase profiling) .
• Metabolic stability testing : Assess if nitro group reduction (in vivo) alters activity .

Q. What computational tools predict reactivity and target interactions?

• Molecular docking : Models interactions with enzymes (e.g., cytochrome P450) using AutoDock Vina .
• DFT calculations : Predicts regioselectivity in substitution reactions (e.g., Br vs. NO₂ reactivity) .
• MD simulations : Evaluates stability of benzoxazine conformers in aqueous environments .

Q. How do substituents (e.g., nitro, methoxy) modulate biological activity?

• Nitro group : Electron-withdrawing effects enhance binding to hydrophobic enzyme pockets (e.g., topoisomerase II) .
• Methoxy group : Increases solubility and π-stacking with aromatic residues in target proteins .
• Comparative SAR : Chloro analogs show reduced activity vs. nitro derivatives, suggesting electronegativity is critical .